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Compound of Interest

Compound Name: 9-Methyladenine 1-oxide

Cat. No.: B15375758 Get Quote

CAS Number: 10184-51-7 Molecular Formula: C₆H₇N₅O

This technical guide provides an in-depth overview of 9-Methyladenine 1-oxide, a derivative of

the purine base adenine. Due to the limited availability of data for this specific compound, this

guide incorporates information from closely related adenine N-oxides to offer a comprehensive

understanding for researchers, scientists, and drug development professionals.

Physicochemical Properties
Quantitative data for 9-Methyladenine 1-oxide is summarized in the table below. For

comparative purposes, data for the parent compound, 9-Methyladenine, is also included where

available.
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Property 9-Methyladenine 1-oxide 9-Methyladenine

CAS Number 10184-51-7 700-00-5

Molecular Formula C₆H₇N₅O C₆H₇N₅

Molecular Weight 165.15 g/mol 149.15 g/mol

Appearance Not specified Beige crystals

Melting Point Not specified 300-305 °C

Purity (typical) Not specified ≥97.5%

Infrared Spectrum Not specified Conforms to structure

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 9-Methyladenine 1-oxide
is not readily available in the published literature, a general method for the N-oxidation of

adenine derivatives can be employed.

Experimental Protocol: General N-oxidation of Adenine
Derivatives
This protocol is adapted from general procedures for the synthesis of purine N-oxides.

Materials:

9-Methyladenine

m-Chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide in acetic acid

Dichloromethane (DCM) or other suitable solvent

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Silica gel for column chromatography
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Procedure:

Dissolve 9-Methyladenine in a suitable solvent such as dichloromethane.

Cool the solution in an ice bath.

Slowly add a solution of the oxidizing agent (e.g., m-CPBA in DCM) to the cooled solution of

9-Methyladenine with constant stirring.

Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

Separate the organic layer and wash it sequentially with sodium bicarbonate solution and

brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Evaporate the solvent under reduced pressure to obtain the crude product.

Purify the crude product by column chromatography on silica gel using an appropriate eluent

system (e.g., a gradient of methanol in dichloromethane).

Characterize the final product using spectroscopic methods.

Characterization
Spectroscopic data for 9-Methyladenine 1-oxide is not widely published. The following are

expected characterization details based on the structure and data from the parent compound,

9-Methyladenine.

¹H NMR: The proton NMR spectrum is expected to show characteristic peaks for the methyl

group and the purine ring protons. The chemical shifts of the protons adjacent to the N1-

oxide are likely to be shifted downfield compared to 9-Methyladenine due to the deshielding

effect of the N-oxide group.

Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to

the molecular weight of 9-Methyladenine 1-oxide (165.15 g/mol ).
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Infrared (IR) Spectroscopy: The IR spectrum would likely exhibit characteristic N-O stretching

vibrations, in addition to the typical C=C, C-N, and N-H stretching and bending frequencies

of the purine ring.

Biological Activity and Potential Signaling Pathways
Specific biological activity data for 9-Methyladenine 1-oxide is limited. However, studies on

adenine N-oxides, in general, suggest potential biological relevance. Adenine N-oxides have

been investigated for their cytotoxic and mutagenic properties. It is hypothesized that N-

oxidation can alter the hydrogen bonding patterns of the nucleobase, potentially affecting DNA

replication and transcription.

The introduction of an N-oxide can also influence the metabolic fate of the molecule. The

diagram below illustrates a simplified overview of purine metabolism, indicating where a

modified base like 9-Methyladenine 1-oxide might be introduced or processed.
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To cite this document: BenchChem. [9-Methyladenine 1-oxide: A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15375758#9-methyladenine-1-oxide-cas-number-
and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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